Cas no 35212-88-5 (Methyl 3-Amino-4-methoxy-benzobthiophene-2-carboxylate)

• Product Name: Methyl 3-Amino-4-methoxy-benzobthiophene-2-carboxylate
• CAS No: 35212-88-5
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• MDL: MFCD08706234
• CID: 295467
• PubChem ID: 10799875
• Update Time: 2025-05-23

Methyl 3-Amino-4-methoxy-benzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-methoxybenzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylicacid, 3-amino-4-methoxy-, methyl ester
• Methyl 3-amino-4-methoxy-1-benzothiophene-2-carboxylate
• 3-amino-4-methoxy-benzo[b]thiophene-2-carboxylic acid methyl ester
• methyl 3-amino-4-methoxy<1>benzothiophene-2-carboxylate
• methyl 3-amino-4-methoxybenzothiophene-2-carboxylate
• Methyl3-amino-4-methoxybenzo[b]thiophene-2-carboxylate
• CS-0451555
• Methyl 3-Amino-4-methoxy-benzo[b]thiophene-2-carboxylate
• RTQFKIXDQUQACB-UHFFFAOYSA-N
• MFCD08706234
• AKOS022189532
• G10118
• DTXSID00445093
• AS-8408
• SCHEMBL7218005
• 35212-88-5
• DB-297928
• Methyl 3-Amino-4-methoxy-benzobthiophene-2-carboxylate

• MDL： MFCD08706234
• Inchi： 1S/C11H11NO3S/c1-14-6-4-3-5-7-8(6)9(12)10(16-7)11(13)15-2/h3-5H,12H2,1-2H3
• InChI Key： RTQFKIXDQUQACB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C(=CC=CC1=2)OC)N

Computed Properties

• Exact Mass: 237.04600
• Monoisotopic Mass: 237.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8A^2
• XLogP3: 3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 399.6±37.0 °C at 760 mmHg
• Flash Point: 195.4±26.5 °C
• PSA: 89.79000
• LogP: 2.85990
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-Amino-4-methoxy-benzobthiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-Amino-4-methoxy-benzobthiophene-2-carboxylate

Methyl 3-Amino-4-Methoxy-Benzobthiophene-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 35212-88-5, commonly referred to as Methyl 3-Amino-4-Methoxy-Benzobthiophene-2-Carboxylate, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzobthiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of functional groups such as amino (-NH₂), methoxy (-OCH₃), and carboxylate (-COO⁻) makes this compound versatile in terms of reactivity and application potential.

Benzobthiophenes are known for their unique electronic properties, which make them suitable for applications in materials science, particularly in the development of semiconductors and optoelectronic devices. Recent studies have highlighted the role of Methyl 3-Amino-4-Methoxy-Benzobthiophene-2-Carboxylate in enhancing the efficiency of organic photovoltaic cells due to its ability to absorb a broad range of light wavelengths. This property is attributed to the conjugated π-system within the molecule, which facilitates efficient charge transport and separation.

The synthesis of Methyl 3-Amino-4-Methoxy-Benzobthiophene-2-Carboxylate involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality, making this approach highly appealing for modern chemical manufacturing.

In terms of physical properties, Methyl 3-Amino-4-Methoxy-Benzobthiophene-2-Carboxylate exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility characteristics make it suitable for use in solution-based deposition techniques, which are widely employed in the fabrication of thin-film electronic devices.

Recent advancements in computational chemistry have enabled researchers to perform detailed quantum mechanical calculations on Methyl 3-Amino-4-Methoxy-Benzobthiophene-2-Carboxylate. These studies have provided insights into the molecule's electronic structure, including its HOMO (Highest Occupied Molecular Orbital) and LUMO (Lowest Unoccupied Molecular Orbital) levels. Understanding these properties is crucial for designing materials with tailored electronic characteristics for specific applications.

The biological activity of Methyl 3-Amino-4-Methoxy-Benzobthiophene-2-Carboxylate has also been explored in recent studies. It has been found to exhibit moderate anti-inflammatory properties, suggesting potential applications in pharmaceuticals. Additionally, its ability to interact with certain enzymes makes it a promising candidate for drug delivery systems.

In conclusion, Methyl 3-Amino-4-Methoxy-Benzobthiophene-2-Carboxylate is a multifaceted compound with significant potential across various fields. Its unique chemical structure, combined with its versatile functional groups, positions it as a key player in both academic research and industrial applications. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing modern materials science and pharmacology.